[(2R,3R,4R,5R)-3-[(2R,3R,4S,5R,6R)-6-(acetyloxymethyl)-3-hydroxy-4,5-d iphosphonooxy-oxan-2-yl]oxy-5
[(2R,3R,4R,5R)-3-[(2R,3R,4S,5R,6R)-6-(acetyloxymethyl)-3-hydroxy-4,5-d iphosphonooxy-oxan-2-yl]oxy-5
Adenophostin B is a disaccharide phosphate.
Brand Name:
Vulcanchem
CAS No.:
149091-93-0
VCID:
VC0139538
InChI:
InChI=1S/C18H28N5O19P3/c1-6(24)36-2-7-13(41-44(30,31)32)14(42-45(33,34)35)11(26)18(39-7)40-12-8(3-37-43(27,28)29)38-17(10(12)25)23-5-22-9-15(19)20-4-21-16(9)23/h4-5,7-8,10-14,17-18,25-26H,2-3H2,1H3,(H2,19,20,21)(H2,27,28,29)(H2,30,31,32)(H2,33,34,35)/t7-,8-,10-,11-,12-,13-,14-,17-,18-/m1/s1
SMILES:
CC(=O)OCC1C(C(C(C(O1)OC2C(OC(C2O)N3C=NC4=C(N=CN=C43)N)COP(=O)(O)O)O)OP(=O)(O)O)OP(=O)(O)O
Molecular Formula:
C18H28N5O19P3
Molecular Weight:
711.4 g/mol
[(2R,3R,4R,5R)-3-[(2R,3R,4S,5R,6R)-6-(acetyloxymethyl)-3-hydroxy-4,5-d iphosphonooxy-oxan-2-yl]oxy-5
CAS No.: 149091-93-0
Main Products
VCID: VC0139538
Molecular Formula: C18H28N5O19P3
Molecular Weight: 711.4 g/mol
![[(2R,3R,4R,5R)-3-[(2R,3R,4S,5R,6R)-6-(acetyloxymethyl)-3-hydroxy-4,5-d iphosphonooxy-oxan-2-yl]oxy-5 - 149091-93-0](/images/no_structure.jpg)
| CAS No. | 149091-93-0 |
|---|---|
| Product Name | [(2R,3R,4R,5R)-3-[(2R,3R,4S,5R,6R)-6-(acetyloxymethyl)-3-hydroxy-4,5-d iphosphonooxy-oxan-2-yl]oxy-5 |
| Molecular Formula | C18H28N5O19P3 |
| Molecular Weight | 711.4 g/mol |
| IUPAC Name | [(2R,3R,4R,5R,6R)-6-[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(phosphonooxymethyl)oxolan-3-yl]oxy-5-hydroxy-3,4-diphosphonooxyoxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C18H28N5O19P3/c1-6(24)36-2-7-13(41-44(30,31)32)14(42-45(33,34)35)11(26)18(39-7)40-12-8(3-37-43(27,28)29)38-17(10(12)25)23-5-22-9-15(19)20-4-21-16(9)23/h4-5,7-8,10-14,17-18,25-26H,2-3H2,1H3,(H2,19,20,21)(H2,27,28,29)(H2,30,31,32)(H2,33,34,35)/t7-,8-,10-,11-,12-,13-,14-,17-,18-/m1/s1 |
| Standard InChIKey | ZYMMXLQDBUGSID-WKGHCRPTSA-N |
| Isomeric SMILES | CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@@H]2[C@H](O[C@H]([C@@H]2O)N3C=NC4=C(N=CN=C43)N)COP(=O)(O)O)O)OP(=O)(O)O)OP(=O)(O)O |
| SMILES | CC(=O)OCC1C(C(C(C(O1)OC2C(OC(C2O)N3C=NC4=C(N=CN=C43)N)COP(=O)(O)O)O)OP(=O)(O)O)OP(=O)(O)O |
| Canonical SMILES | CC(=O)OCC1C(C(C(C(O1)OC2C(OC(C2O)N3C=NC4=C(N=CN=C43)N)COP(=O)(O)O)O)OP(=O)(O)O)OP(=O)(O)O |
| Description | Adenophostin B is a disaccharide phosphate. |
| Synonyms | adenophostin B |
| PubChem Compound | 197581 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume